Cas no 117784-21-1 (Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
• CAS No: 117784-21-1
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1038424
• PubChem ID: 14171451
• Update Time: 2025-05-20

Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
• methyl 4-pyridin-3-yl-1H-pyrazole-5-carboxylate
• 3-carbomethoxy-4-(3-pyridyl)pyrazole
• AK100727
• ANW-69982
• CTK8C3348
• KB-256824
• Methyl4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
• 117784-21-1
• DTXSID40556894
• Methyl 4-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
• A893292

• MDL： MFCD23135775
• Inchi： 1S/C10H9N3O2/c1-15-10(14)9-8(6-12-13-9)7-3-2-4-11-5-7/h2-6H,1H3,(H,12,13)
• InChI Key： ZHPBENCPUQNIHM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87000
• LogP: 1.25830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate

Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 117784-21-1): A Comprehensive Overview

Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 117784-21-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative combines the structural motifs of pyrazole and pyridine, making it a versatile scaffold for the development of novel bioactive molecules. The compound's unique structural features have garnered considerable attention from researchers exploring its potential applications in medicinal chemistry and drug discovery.

The molecular structure of Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate consists of a pyrazole ring substituted at the 4-position with a pyridin-3-yl group, and a carboxylate moiety at the 3-position. This arrangement provides multiple sites for functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities. The presence of both pyrazole and pyridine moieties suggests potential interactions with biological targets, making this compound a valuable tool in the search for new therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The compound Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate is no exception and has been explored in several preclinical studies for its pharmacological properties.

One of the most compelling aspects of Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate is its ability to modulate biological pathways through interactions with specific enzymes and receptors. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in disease processes. The pyridine moiety, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive feature for drug design.

Recent research has also highlighted the synthetic versatility of Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate. Researchers have developed novel synthetic routes to this compound that are efficient and scalable, allowing for the facile preparation of large quantities for further study. These advances in synthetic methodology have opened up new possibilities for exploring its biological potential and developing novel derivatives.

The pharmacological profile of Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate has been investigated in several preclinical models. Initial studies have shown that this compound exhibits promising activity against various disease-related targets. For example, it has demonstrated efficacy in inhibiting the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Additionally, it has shown potential as an anti-inflammatory agent by reducing levels of pro-inflammatory cytokines in animal models.

Another area where Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate has shown promise is in the treatment of infectious diseases. Research has indicated that this compound may possess antiviral properties by interfering with viral replication mechanisms. The ability to target multiple aspects of viral infection makes it a promising candidate for developing new antiviral therapies.

The development of new drug candidates often involves optimizing the chemical structure to enhance potency and reduce toxicity. In the case of Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate, researchers have focused on modifying various functional groups to improve its pharmacological properties. By employing structure-based drug design strategies, they have been able to generate derivatives with enhanced binding affinity and selectivity for their target receptors.

The future prospects for Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate are exciting and multifaceted. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Additionally, efforts are underway to develop novel synthetic methodologies that will enable the efficient production of this compound and its derivatives on an industrial scale.

In conclusion, Methyl 4-(pyridin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 117784-21) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing various disease states and improving patient outcomes.